Cas no 343339-23-1 (Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate)

• Product Name: Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate
• CAS No: 343339-23-1
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• MDL: MFCD23097131
• CID: 4713104
• Update Time: 2025-09-27

Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate
• methyl 2-[(1R)-1-{[(tert-butoxy)carbonyl]amino}ethyl]-5-methyl-1,3-oxazole-4-carboxylate
• Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate

• MDL： MFCD23097131
• Inchi： 1S/C13H20N2O5/c1-7(14-12(17)20-13(3,4)5)10-15-9(8(2)19-10)11(16)18-6/h7H,1-6H3,(H,14,17)/t7-/m1/s1
• InChI Key： VGNBDTKLNWOFIN-SSDOTTSWSA-N
• SMILES： O(C(N[C@H](C)C1=NC(C(=O)OC)=C(C)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 90.7

Additional information on Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate

Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 343339-23-1): A Comprehensive Overview

Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate, identified by its CAS number 343339-23-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the oxazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a protected amine group and a carboxylate moiety, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The< strong>Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate has garnered attention due to its role in the development of novel drug candidates. Oxazole derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, which has led to their exploration in the treatment of a wide range of diseases. The specific configuration of this compound, with its (1R) stereocenter, is particularly noteworthy as stereochemistry plays a crucial role in the efficacy and selectivity of many pharmaceuticals.

In recent years, there has been a surge in research focused on identifying and developing new scaffolds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The oxazole ring is a key structural component that contributes to the pharmacological properties of this compound. Its presence allows for interactions with biological molecules that can lead to therapeutic effects. The< strong>tert-butoxycarbonyl (Boc) group on the amine moiety serves as a protective group, which is essential in multi-step synthetic routes to ensure regioselectivity and prevent unwanted side reactions.

The carboxylate group at the 4-position of the oxazole ring adds another layer of functionality to this molecule. Carboxylate groups are commonly found in biologically active compounds and can participate in various interactions, including hydrogen bonding and ionic interactions with target proteins. This feature makes Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain oxazole-based compounds exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The structural motif of Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate aligns well with these findings, suggesting that it may also possess similar inhibitory properties.

The synthesis of this compound involves several key steps that highlight its complexity and the synthetic challenges associated with its preparation. The introduction of the (1R) stereocenter requires careful control over reaction conditions to ensure high enantioselectivity. Additionally, the protection and deprotection of the amine group must be performed under conditions that maintain the integrity of the overall molecule. These synthetic considerations underscore the expertise required to handle such compounds effectively.

In conclusion, Methyl 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 343339-23-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.